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Compound of Interest

Compound Name: 2-Bromoisophthalic acid

Cat. No.: B170650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
Bromoisophthalic acid in common organic solvents. Recognizing the limited availability of

direct quantitative data for this specific compound, this document furnishes qualitative solubility

information for bromoisophthalic acid isomers and detailed quantitative data for the parent

compound, isophthalic acid, to serve as a valuable benchmark for researchers. Furthermore,

this guide outlines a detailed, generalized experimental protocol for determining solubility.

Introduction
2-Bromoisophthalic acid is a substituted aromatic dicarboxylic acid with potential applications

in the synthesis of novel polymers, metal-organic frameworks (MOFs), and pharmaceutical

intermediates. Understanding its solubility in various organic solvents is paramount for its

effective use in chemical synthesis, purification via recrystallization, and formulation

development. This guide aims to consolidate the available solubility data and provide a

practical framework for its experimental determination.

Solubility Data
Direct quantitative solubility data for 2-Bromoisophthalic acid is not readily available in

published literature. However, qualitative information for its isomers and quantitative data for

the structurally related isophthalic acid can provide valuable insights.
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Qualitative Solubility of Bromoisophthalic Acid Isomers
The following table summarizes the available qualitative solubility information for

bromoisophthalic acid isomers. This information is useful for initial solvent screening.

Compound Solvent Solubility Description

4-Bromoisophthalic Acid Methanol Soluble[1]

4-Bromoisophthalic Acid Dimethylformamide (DMF) Soluble[1]

5-Bromoisophthalic Acid Water Insoluble[2]

Quantitative Solubility of Isophthalic Acid (Reference
Data)
To provide a quantitative frame of reference, the following table presents the solubility of the

parent compound, isophthalic acid, in several common organic solvents. These values are

crucial for estimating the solubility behavior of its derivatives.

Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Methanol 25 4.0[3]

Ethanol 25 1.36 (g/100mL)[4]

Acetone - Soluble[5][6]

Dimethylformamide (DMF) - Soluble[5]

Glacial Acetic Acid 25 0.23[3]

Water 25 0.012[3]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the equilibrium solubility of a solid

compound like 2-Bromoisophthalic acid in an organic solvent, based on the widely accepted

shake-flask and gravimetric methods.[7][8][9][10][11][12][13]
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Materials and Equipment
2-Bromoisophthalic acid (solid)

Selected organic solvents (analytical grade)

Analytical balance

Temperature-controlled orbital shaker or magnetic stirrer with hot plate

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Pipettes and volumetric flasks

Evaporating dish or weighing boat

Drying oven

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer (optional,

for analysis)

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid 2-Bromoisophthalic acid to a series of vials. The

presence of undissolved solid is essential to ensure that equilibrium is reached.

Accurately add a known volume or mass of the desired organic solvent to each vial.

Securely seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled shaker or on a stirrer.
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Agitate the mixtures at a constant temperature for a sufficient period (typically 24-72

hours) to ensure that equilibrium is achieved. The time required may vary depending on

the compound and solvent.

Phase Separation:

Allow the vials to stand undisturbed at the set temperature for a period to allow the excess

solid to sediment.

Carefully withdraw a sample of the supernatant using a syringe fitted with a filter to

remove any undissolved solid particles. Alternatively, the solution can be centrifuged, and

the supernatant carefully collected.

Analysis (Gravimetric Method):

Accurately weigh a pre-dried evaporating dish.

Pipette a known volume of the clear, saturated filtrate into the evaporating dish and weigh

it.

Carefully evaporate the solvent in a fume hood, followed by drying the dish in an oven at a

suitable temperature until a constant weight of the dissolved solid is achieved.

Cool the dish in a desiccator and weigh it again.

Calculation:

The solubility can be calculated using the following formula: Solubility ( g/100 g solvent) =

[(Mass of dish + solid) - (Mass of empty dish)] / [(Mass of dish + solution) - (Mass of dish +

solid)] * 100

Analysis (Instrumental Method - Optional)
For a more precise measurement, the concentration of the solute in the filtered supernatant

can be determined using an analytical technique such as HPLC or UV-Vis spectrophotometry.

This requires the preparation of a calibration curve with standard solutions of known

concentrations.
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Visualizing the Workflow
The following diagrams illustrate the logical workflow for the experimental determination of

solubility and the relationship between key experimental parameters.

1. Preparation

2. Equilibration

3. Phase Separation

4. Analysis

5. Calculation

Add excess solid
to solvent

Agitate at constant
temperature (24-72h)

Sedimentation

Filtration / Centrifugation

Gravimetric Method:
Evaporate solvent & weigh residue
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Determine solubility
(e.g., g/100g solvent)

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.
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Caption: Key factors influencing solubility and its application.

Conclusion
While direct quantitative solubility data for 2-Bromoisophthalic acid remains elusive, this

guide provides valuable qualitative insights and reference data from its parent compound,

isophthalic acid. The detailed experimental protocol offers a robust methodology for

researchers to determine the solubility of 2-Bromoisophthalic acid in various organic

solvents, thereby facilitating its application in research and development. Accurate solubility

data is a critical parameter that influences process efficiency, product purity, and formulation

success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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